Cas no 892579-09-8 (N-Cyclopropyl-4-nitrobenzylamine)

N-Cyclopropyl-4-nitrobenzylamine is a nitro-substituted benzylamine derivative featuring a cyclopropylamine moiety. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a building block for bioactive molecules. The nitro group enhances reactivity for further functionalization, while the cyclopropyl ring contributes to structural diversity and steric specificity.

N-Cyclopropyl-4-nitrobenzylamine structure

892579-09-8 structure

Product Name:N-Cyclopropyl-4-nitrobenzylamine

CAS No:892579-09-8

MF:C₁₀H₁₂N₂O₂

MW:192.214482307434

MDL:MFCD07409347

CID:1056126

PubChem ID:4721336

Update Time:2025-06-18

N-Cyclopropyl-4-nitrobenzylamine Chemical and Physical Properties

Names and Identifiers

- N-(4-Nitrobenzyl)cyclopropanamine
- N-Cyclopropyl-4-nitrobenzylamine
- N-[(4-nitrophenyl)methyl]cyclopropanamine
- TRA0021376
- SY005332
- Z1794
- N-Cyclopropyl-4-nitrobenzenemethanamine (ACI)
- MFCD07409347
- DB-020577
- AKOS000159512
- CS-0157622
- AS-19924
- EN300-41929
- ?N-Cyclopropyl-4-nitrobenzylamine
- 892579-09-8
- MDL： MFCD07409347
- Inchi： 1S/C10H12N2O2/c13-12(14)10-5-1-8(2-6-10)7-11-9-3-4-9/h1-2,5-6,9,11H,3-4,7H2
- InChI Key： FJXSRARKJWZIOM-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC(CNC2CC2)=CC=1)=O

Computed Properties

Exact Mass: 192.09000
Monoisotopic Mass: 192.089877630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 57.8

Experimental Properties

PSA: 57.85000
LogP: 2.76090

N-Cyclopropyl-4-nitrobenzylamine Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

N-Cyclopropyl-4-nitrobenzylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RT382-1g	N-Cyclopropyl-4-nitrobenzylamine	892579-09-8	95%	1g	734.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RT382-200mg	N-Cyclopropyl-4-nitrobenzylamine	892579-09-8	95%	200mg	210.0CNY	2021-07-15
Alichem	A019139613-5g	N-(4-Nitrobenzyl)cyclopropanamine	892579-09-8	97%	5g	$342.41	2023-08-31
Alichem	A019139613-10g	N-(4-Nitrobenzyl)cyclopropanamine	892579-09-8	97%	10g	$529.00	2023-08-31
Chemenu	CM203409-10g	N-(4-Nitrobenzyl)cyclopropanamine	892579-09-8	95+%	10g	$289	2021-06-15
Chemenu	CM203409-10g	N-(4-Nitrobenzyl)cyclopropanamine	892579-09-8	95+%	10g	$289	2022-08-31
abcr	AB451545-100 mg	N-Cyclopropyl-4-nitrobenzylamine; .	892579-09-8		100MG	€109.60	2022-06-10
abcr	AB451545-250 mg	N-Cyclopropyl-4-nitrobenzylamine; .	892579-09-8		250mg	€105.70	2023-04-22
Apollo Scientific	OR953594-1g	N-Cyclopropyl-4-nitrobenzylamine	892579-09-8	95%	1g	£24.00	2025-02-20
Apollo Scientific	OR953594-5g	N-Cyclopropyl-4-nitrobenzylamine	892579-09-8	95%	5g	£112.00	2025-02-20

N-Cyclopropyl-4-nitrobenzylamine Production Method

Production Method 1

765-30-0

892579-09-8

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 24 h, rt

Reference

: Discovery of 4-((7H-Pyrrolo[2,3-d]pyrimidin-4-yl)amino)-N-(4-((4-methylpiperazin-1-yl)methyl)phenyl)-1H-pyrazole-3-carboxamide (FN-1501), an FLT3- and CDK-Kinase Inhibitor with Potentially High Efficiency against Acute Myelocytic Leukemia

Wang, Yue ; Zhi, Yanle ; Jin, Qiaomei; Lu, Shuai; Lin, Guowu; et al, Journal of Medicinal Chemistry, 2018, 61(4), 1499-1518